2-(PYRIDIN-2-YL)-8-(1H-1,2,4-TRIAZOL-5-YL)-1H,2H,8H,9H-PYRIDO[4,3-B]1,6-NAPHTHYRIDINE-1,9-DIONE
CAS No.:
Cat. No.: VC11485406
Molecular Formula: C18H11N7O2
Molecular Weight: 357.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C18H11N7O2 |
|---|---|
| Molecular Weight | 357.3 g/mol |
| IUPAC Name | 8-pyridin-2-yl-2-(1H-1,2,4-triazol-5-yl)pyrido[4,3-b][1,6]naphthyridine-1,9-dione |
| Standard InChI | InChI=1S/C18H11N7O2/c26-16-11-9-12-14(5-8-25(17(12)27)18-20-10-21-23-18)22-13(11)4-7-24(16)15-3-1-2-6-19-15/h1-10H,(H,20,21,23) |
| Standard InChI Key | KLXMQOHNRDPAFU-UHFFFAOYSA-N |
| SMILES | C1=CC=NC(=C1)N2C=CC3=NC4=C(C=C3C2=O)C(=O)N(C=C4)C5=NC=NN5 |
| Canonical SMILES | C1=CC=NC(=C1)N2C=CC3=NC4=C(C=C3C2=O)C(=O)N(C=C4)C5=NC=NN5 |
Introduction
Synthesis Methods
The synthesis of such compounds typically involves multi-step organic reactions. Common methods may include:
-
Condensation Reactions: Often used to form the pyrido-naphthyridine core.
-
Coupling Reactions: May be employed to attach the pyridin-2-yl and triazol-5-yl groups.
-
Cyclization Reactions: Could be necessary for forming the triazole ring.
| Synthesis Step | Description |
|---|---|
| Starting Materials | Pyridine and naphthyridine derivatives, along with appropriate triazole precursors. |
| Reaction Conditions | Varying conditions depending on the specific steps, including temperature, solvent, and catalysts. |
Biological Activities and Potential Applications
Compounds with similar structures have shown potential in medicinal chemistry, particularly in areas such as:
-
Antimicrobial Activity: Some naphthyridine derivatives exhibit significant antimicrobial properties.
-
Anticancer Agents: Pyrido-naphthyridines have been explored as lead compounds for cancer therapies.
-
Other Therapeutic Applications: Potential uses may extend to anti-inflammatory or cardiovascular treatments, depending on the specific biological activities of the compound.
| Potential Application | Description |
|---|---|
| Antimicrobial Agents | Preliminary studies suggest related compounds have antimicrobial properties. |
| Anticancer Therapies | The unique structure could provide a scaffold for developing anticancer drugs. |
| Anti-inflammatory Agents | Further research is needed to explore potential anti-inflammatory effects. |
Research Findings and Future Directions
While specific research findings on 2-(Pyridin-2-yl)-8-(1H-1,2,4-triazol-5-yl)-1H,2H,8H,9H-pyrido[4,3-b]1,6-naphthyridine-1,9-dione are not available, related compounds have shown promising biological activities. Future studies should focus on:
-
Synthetic Optimization: Improving synthesis methods to increase yield and purity.
-
Biological Assays: Conducting pharmacological assays to determine the compound's mechanism of action and efficacy.
-
Structure-Activity Relationship (SAR) Studies: Modifying the compound to enhance its biological activity.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume